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Introduction
GABAA Receptor Agent 7, also identified as compound 5c, is a potent positive allosteric

modulator (PAM) of the GABAA receptor.[1] As a member of the[1][2][3]-triazolo[1,5-

a]pyrimidine-7(4H)-one class of compounds, it demonstrates significant anticonvulsant

properties with a favorable neurotoxicity profile. These characteristics make it a compelling

research tool for investigating synaptic inhibition and a potential lead compound in the

development of novel antiepileptic therapies.

The primary mechanism of action for GABAA Receptor Agent 7 is the enhancement of GABA-

mediated chloride ion influx through the GABAA receptor channel. By binding to an allosteric

site, it increases the receptor's sensitivity to GABA, thereby potentiating the inhibitory effects of

this neurotransmitter. This modulation of synaptic inhibition underlies its observed

anticonvulsant effects.

These application notes provide a summary of the known quantitative data for GABAA
Receptor Agent 7 and detailed protocols for its characterization in key in vitro and in vivo

assays.
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The following tables summarize the available quantitative data for GABAA Receptor Agent 7
(Compound 5c).

Table 1: In Vitro Activity of GABAA Receptor Agent 7

Parameter Value Assay

IC50 0.452 µM

4-AP Induced Hyper-

excitability Model in Primary

Cortical Neurons

EC50 3.08 µM
GABA-induced activation of

GABAA1 receptor

Table 2: In Vivo Activity and Toxicity of GABAA Receptor Agent 7 in Mice

Parameter Value Assay

ED50 31.81 mg/kg
Pentylenetetrazole (PTZ)-

induced Seizure Model

TD50 547.89 mg/kg Rotarod Test (Neurotoxicity)

Protective Index (PI) 17.22 TD50 / ED50

Signaling Pathway
The signaling pathway illustrates the mechanism of action of GABAA Receptor Agent 7 as a

positive allosteric modulator of the GABAA receptor.
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Mechanism of GABAA Receptor Agent 7 as a Positive Allosteric Modulator.

Experimental Workflow
The following diagram outlines a typical experimental workflow for screening and characterizing

novel anticonvulsant compounds like GABAA Receptor Agent 7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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